Cas no 2137810-64-9 (2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)-)

• Product Name: 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)-
• CAS No: 2137810-64-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5279232
• Update Time: 2025-06-10

2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)-

• Inchi： 1S/C9H8N2O/c1-2-4-7-5-3-6-8-9(7)11-12-10-8/h2-3,5-6H,1,4H2
• InChI Key： DOKMKKCQOMJILN-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=C(CC=C)C2=NO1

Additional information on 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)-

Introduction to 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)- (CAS No: 2137810-64-9)

2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)-, identified by the Chemical Abstracts Service Number (CAS No) 2137810-64-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic compound belongs to the benzoxadiazole family, which has garnered considerable attention due to its versatile biological activities and potential applications in medicinal chemistry. The presence of an allyl group at the 4-position of the benzoxadiazole core introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and material science.

The benzoxadiazole moiety itself is characterized by a rigid aromatic system consisting of a benzene ring fused to a diazole ring. This structural feature contributes to its stability and interactability with biological targets. The 4-(2-propen-1-yl) substitution pattern enhances the compound's ability to engage with various enzymes and receptors, thereby expanding its therapeutic spectrum. Recent studies have highlighted the importance of benzoxadiazole derivatives in developing novel therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer.

In the context of contemporary pharmaceutical research, 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)- has been explored for its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. The compound's ability to modulate inflammatory pathways has been investigated through both in vitro and in vivo models. Preliminary findings suggest that it may interfere with key pro-inflammatory cytokines and enzymes, offering a promising lead for further development.

Additionally, the allyl group in this compound provides a handle for further chemical modifications. This allows researchers to tailor its pharmacological properties by introducing additional functional groups or linking it to other bioactive molecules. Such modifications are crucial in optimizing drug candidates for better efficacy, selectivity, and pharmacokinetic profiles. The versatility of 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)- as a scaffold has also prompted investigations into its potential use in material science applications, such as organic electronics and sensors.

The synthesis of 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzoxadiazole core and introducing the allyl substituent at the desired position.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)- and biological targets. These studies help predict binding affinities and identify key residues involved in receptor recognition. By leveraging computational tools like molecular dynamics simulations and docking algorithms, researchers can accelerate the drug discovery process and prioritize promising candidates for experimental validation.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic use. Factors such as solubility, metabolic stability, and distribution across biological barriers are critical considerations. Preclinical studies have begun to address these aspects by evaluating its absorption, distribution, metabolism, excretion (ADME) profile in animal models. These findings will guide future optimization efforts aimed at improving bioavailability and reducing potential side effects.

Recent advancements in analytical chemistry have enabled more sophisticated methods for characterizing 2,1,3-Benzoxadiazole, 4-(2-propen-1-yl)- and its derivatives. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring consistency across different batches of the compound during pharmaceutical development.

The broader significance of benzoxadiazole derivatives cannot be overstated. They represent a class of compounds with diverse biological activities that continue to inspire innovation in drug design. As research progresses，the therapeutic potential of compounds like 2，1，3-Benzoxadiazole，4-(2-propen-1-yI)- is likely to expand，leading to new treatments for unmet medical needs。The integration of interdisciplinary approaches—combining synthetic chemistry，computational modeling，and biological testing—will be key to unlocking their full potential。